Cas no 2171200-90-9 (2-(2S,3S)-N-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidoacetic acid)

• Product Name: 2-(2S,3S)-N-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidoacetic acid
• CAS No: 2171200-90-9
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5896725
• PubChem ID: 165542589
• Update Time: 2025-05-21

2-(2S,3S)-N-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2S,3S)-N-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidoacetic acid
• 2171200-90-9
• 2-[(2S,3S)-N-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]acetic acid
• EN300-1501604

• Inchi： 1S/C26H30N2O5/c1-3-16(2)24(25(31)28(14-23(29)30)17-12-13-17)27-26(32)33-15-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,16-17,22,24H,3,12-15H2,1-2H3,(H,27,32)(H,29,30)/t16-,24-/m0/s1
• InChI Key： XHOBWSXSJQFMPL-FYSMJZIKSA-N
• SMILES： O=C([C@H]([C@@H](C)CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CC(=O)O)C1CC1

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(2S,3S)-N-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidoacetic acid

Comprehensive Analysis of 2-(2S,3S)-N-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidoacetic acid (CAS No. 2171200-90-9)

In the rapidly evolving field of pharmaceutical chemistry and peptide synthesis, 2-(2S,3S)-N-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidoacetic acid (CAS No. 2171200-90-9) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure and functional groups, plays a pivotal role in the development of novel therapeutics and biochemical research. Its unique properties, including the presence of a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, make it indispensable in solid-phase peptide synthesis (SPPS), a technique widely used in drug discovery and biotechnology.

The compound's cyclopropyl and methylpentanamidoacetic acid moieties contribute to its stability and reactivity, enabling precise modifications in peptide chains. Researchers are particularly intrigued by its potential applications in targeted drug delivery systems and enzyme inhibition studies. Recent advancements in AI-driven drug design and computational chemistry have further highlighted the importance of such specialized building blocks, as they facilitate the creation of complex molecular architectures with high efficiency.

One of the most frequently searched questions in this domain is: "What is the role of Fmoc-protected amino acids in peptide synthesis?" The answer lies in the compound's ability to safeguard reactive amino groups during synthesis, ensuring selective bond formation. This feature is critical for producing high-purity peptides, which are essential for cancer research, vaccine development, and personalized medicine. The growing demand for bioactive peptides and therapeutic proteins underscores the relevance of CAS No. 2171200-90-9 in modern pharmacology.

Another hot topic is the integration of green chemistry principles in peptide synthesis. The compound's design aligns with sustainable practices, as it minimizes waste and reduces the need for hazardous reagents. This aspect resonates with the global push toward environmentally friendly manufacturing and carbon-neutral research. Laboratories worldwide are adopting Fmoc-based strategies to achieve greener outcomes without compromising yield or quality.

From a structural perspective, the (2S,3S) configuration of the molecule ensures stereochemical precision, a factor that significantly influences biological activity. This attribute is particularly valuable in the development of chiral drugs, where enantiomeric purity can dictate efficacy and safety. The compound's compatibility with automated synthesis platforms further enhances its utility, enabling high-throughput production of peptide-based therapeutics.

In conclusion, 2-(2S,3S)-N-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidoacetic acid (CAS No. 2171200-90-9) represents a cornerstone in peptide chemistry and drug development. Its multifaceted applications, from AI-assisted molecular design to sustainable synthesis, position it at the forefront of scientific innovation. As research continues to unravel its full potential, this compound is poised to play an even greater role in addressing unmet medical needs and advancing precision medicine.